1-{4,6-Dimethylpyrazolo[1,5-A]pyrazin-2-YL}ethanone

• IUPAC Name: 1-(4,6-dimethylpyrazolo[1,5-a]pyrazin-2-yl)ethanone
• InChI: InChI=1S/C10H11N3O/c1-6-5-13-10(7(2)11-6)4-9(12-13)8(3)14/h4-5H,1-3H3
• InChI Key: OSLUBXGIZDNGFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)C)C(=N1)C
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• CAS No.: 1934519-58-0

Description

1-{4,6-Dimethylpyrazolo[1,5-A]pyrazin-2-YL}ethanone is a chemical compound with the CAS Number: 1934519-58-0. It has a molecular weight of 189.22 and its IUPAC name is 1-(6-methyl-4-methylene-4,5-dihydropyrazolo[1,5-a]pyrazin-2-yl)ethan-1-one.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11N3O/c1-6-5-13-10(7(2)11-6)4-9(12-13)8(3)14/h4-5,11H,2H2,1,3H3. This code provides a unique representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound is a compound with a molecular weight of 189.22. It is recommended to be stored in a refrigerated environment.

Scientific Research Applications

• Synthesis of Pyrazolo[1,5-a]pyrimidine and Related Derivatives

  The compound 1-{4,6-Dimethylpyrazolo[1,5-A]pyrazin-2-YL}ethanone, through various chemical reactions, has been used to synthesize novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety. These compounds have shown moderate effects against certain bacterial and fungal species, indicating potential antimicrobial applications (Abdel‐Aziz et al., 2008).

• Study of Solid-State and Electronic Structure

  Research on the crystal structure and electronic structure of closely related compounds, such as 4-Acetylpyrazole, has been conducted. These studies provide valuable insights into the physical and chemical properties of such heterocyclic compounds in the solid state, which are crucial for their practical applications in various fields (Frey et al., 2014).

• Synthesis of Novel Heterocycles

  The use of this compound in the synthesis of various heterocycles has been explored. These synthesized heterocycles include novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives. Such advancements in synthetic methods expand the potential applications of these compounds in different scientific fields, including medicinal chemistry (Darweesh et al., 2016).

• Antimicrobial Activity of Pyrazole Derivatives

  Several studies have focused on synthesizing and characterizing pyrazole derivatives, including those derived from this compound. These compounds have demonstrated significant antibacterial properties against both Gram-positive and Gram-negative bacteria, highlighting their potential as antimicrobial agents (Akula et al., 2019).

• Synthesis of Fungicidal Compounds

  Research has also been conducted on the synthesis of novel 1,5-diaryl-1H-pyrazol-3-oxy derivatives containing oxyacetic acid or oxy(2-thioxothiazolidin-3-yl)ethanone moieties. These compounds have shown moderate inhibitory activity against certain fungal species, indicating their potential use in fungicidal applications (Liu et al., 2012).